Cas no 2229283-39-8 (1-(1-Bromopropan-2-yl)-3-(2-methylphenyl)benzene)

• Product Name: 1-(1-Bromopropan-2-yl)-3-(2-methylphenyl)benzene
• CAS No: 2229283-39-8
• MF: C₁₆H₁₇Br
• MW: 289.210183858871
• CID: 5778218
• PubChem ID: 165701357
• Update Time: 2025-06-23

1-(1-Bromopropan-2-yl)-3-(2-methylphenyl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-1918100
• 2229283-39-8
• 1-(1-bromopropan-2-yl)-3-(2-methylphenyl)benzene
• 1-(1-Bromopropan-2-yl)-3-(2-methylphenyl)benzene

• Inchi： 1S/C16H17Br/c1-12-6-3-4-9-16(12)15-8-5-7-14(10-15)13(2)11-17/h3-10,13H,11H2,1-2H3
• InChI Key： GOYGVXQHZKYBFQ-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC=C(C2C=CC=CC=2C)C=1

Computed Properties

• Exact Mass: 288.05136g/mol
• Monoisotopic Mass: 288.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-(1-Bromopropan-2-yl)-3-(2-methylphenyl)benzene

Chemical Profile of 1-(1-Bromopropan-2-yl)-3-(2-methylphenyl)benzene (CAS No. 2229283-39-8)

1-(1-Bromopropan-2-yl)-3-(2-methylphenyl)benzene, identified by its CAS number 2229283-39-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This benzene derivative features a brominated propyl side chain and a methylphenyl substituent, making it a versatile intermediate in synthetic chemistry and a potential candidate for various applications.

The molecular structure of 1-(1-Bromopropan-2-yl)-3-(2-methylphenyl)benzene consists of a benzene ring substituted at the 3-position with a 2-methylphenyl group and at the 1-position with a 1-bromopropan-2-yl moiety. This configuration imparts distinct electronic and steric characteristics to the molecule, which are highly valuable in medicinal chemistry and polymer science. The presence of both bromine and methyl groups enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, or other synthetic transformations.

In recent years, this compound has been explored in the development of novel pharmaceutical agents. Its structural motif is reminiscent of biaryl compounds, which are known for their biological activity across multiple therapeutic areas. Specifically, derivatives of biaryl structures have shown promise in inhibiting enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. The bromine atom in 1-(1-Bromopropan-2-yl)-3-(2-methylphenyl)benzene serves as an excellent handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophores while maintaining the integrity of the core aromatic scaffold.

One notable application of this compound is in the synthesis of small-molecule inhibitors targeting protein-protein interactions. The combination of a propyl chain and a phenyl ring with bromine substitution allows for selective binding to specific protein domains, modulating signaling pathways relevant to neurological diseases or metabolic disorders. Researchers have leveraged this compound to develop probes for biochemical assays, facilitating high-throughput screening campaigns aimed at identifying new drug candidates.

Additionally, 1-(1-Bromopropan-2-yl)-3-(2-methylphenyl)benzene has found utility in materials science, particularly in the design of liquid crystals and organic semiconductors. The rigid aromatic core combined with alkyl and halogen substituents contributes to thermal stability and tunable electronic properties, making it suitable for optoelectronic applications such as organic light-emitting diodes (OLEDs) or field-effect transistors (OFETs). Recent studies have demonstrated its incorporation into π-conjugated systems, where its steric hindrance and electronic distribution influence charge transport mechanisms.

The synthesis of 1-(1-Bromopropan-2-yl)-3-(2-methylphenyl)benzene typically involves Friedel-Crafts alkylation followed by bromination or vice versa, depending on the synthetic route chosen. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing byproduct formation and improving yields. Green chemistry principles have also been applied, emphasizing solvent recovery and minimal waste generation during manufacturing.

Electropharmacological studies on analogs of 1-(1-Bromopropan-2-yl)-3-(2-methylphenyl)benzene have revealed interesting pharmacokinetic profiles. The propyl side chain influences metabolic stability, while the bromine atom enhances binding affinity to target proteins. These findings are critical for optimizing drug-like properties such as bioavailability, selectivity, and duration of action. Computational modeling techniques have been employed to predict binding modes and interaction energies between this compound and biological targets, accelerating the drug discovery pipeline.

The future prospects for 1-(1-Bromopropan-2-yl)-3-(2-methylphenyl)benzene include its exploration as a building block for next-generation therapeutics. By modifying its substituents or employing novel synthetic strategies, researchers aim to expand its therapeutic index while minimizing off-target effects. Collaborative efforts between academia and industry are driving innovation in this area, with an emphasis on translating laboratory discoveries into clinical applications.

In conclusion,1-(1-Bromopropan-2-yl)-3-(2-methylphenyl)benzene (CAS No. 2229283-39-8) represents a multifaceted compound with significant potential across pharmaceuticals and advanced materials. Its unique structural features make it an invaluable intermediate for synthetic chemists seeking to develop innovative solutions in drug discovery and material engineering. As research continues to uncover new applications for this molecule,its importance is expected to grow further within the scientific community.